Cas no 628-09-1 (3-Chloropropyl acetate)

• Product Name: 3-Chloropropyl acetate
• CAS No: 628-09-1
• Molecular Formula: C₅H₉ClO₂
• Molecular Weight: 136.5768
• MDL: MFCD00001000
• CID: 39241
• PubChem ID: 24850169

3-Chloropropyl acetate Properties

Names and Identifiers

• 3-Chloropropyl acetate
• 1-Acetoxy-3-Chloropropane
• 1-Acetoxy
• 1-PROPANOL,3-CHLORO-,ACETATE
• 3-chloro-1-propanol acetate
• 3-Chloro-1-propyl acetate
• 3-chloropropan-1-ol acetate
• 3-Chloropropanol acetate
• 3-Chlorprop-1-ylacetat
• 3-Chlorprop-1-ylacetat [German]
• acetic acid 3-chloro-propyl ester
• 1-Propanol,3-chloro-, acetate (6CI,7CI,8CI,9CI)
• 3-Acetoxypropyl chloride
• Acetic acid 3-chloropropylester
• g-Chloropropyl acetate
• 1-PROPANOL, 3-CHLORO-, ACETATE
• gamma-Chloropropyl acetate
• acetic acid 3-chloropropyl ester
• .gamma.-Chloropropyl acetate
• 3-CHLORO-PROPYL ACETATE
• KPOHQIPNNIMWRL-UHFFFAOYSA-N
• AK167628
• MFCD00001000
• DTXSID80211879
• FT-0652240
• AKOS006221245
• 3-Chloropropyl acetate, 98%
• 628-09-1
• SY106444
• AS-17283
• 3-chloropropyl acetate;1-Acetoxy-3-chloropropane
• BRN 1745110
• 3-CHLOROPROPYLACETATE
• 4-02-00-00140 (Beilstein Handbook Reference)
• A834008
• CS-W017752
• NS00035173
• SCHEMBL408956
• DTXCID60134370
• Acetic Acid 3-Chloropropyl Ester; 3-Chloro-1-propyl Acetate; Acetic Acid 3-Chloropropyl Ester

• MDL： MFCD00001000
• InChIKey： KPOHQIPNNIMWRL-UHFFFAOYSA-N
• Inchi： 1S/C5H9ClO2/c1-5(7)8-4-2-3-6/h2-4H2,1H3
• SMILES： ClC([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O
• BRN： 1745110

Computed Properties

• Exact Mass: 136.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 136.029
• Heavy Atom Count: 8
• Complexity: 72.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.17840
• PSA: 26.30000
• Refractive Index: n20/D 1.429(lit.)
• Water Partition Coefficient: Soluble in water (partly).
• Boiling Point: 80-81 °C/30 mmHg(lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Colorless liquid.
• Solubility: Soluble in ether, ethanol, acetone, insoluble in water.
• Density: 1.111 g/mL at 25 °C(lit.)

3-Chloropropyl acetate Security Information

• Symbol:
• RTECS：UA8944000
• WGK Germany：2
• Safety Term：S26;S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Chloropropyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%